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Compound of Interest

Compound Name: 1-Amino-3-phenylpropan-2-ol

Cat. No.: B1275374 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Amino-3-phenylpropan-2-ol

This guide provides comprehensive safety and handling information for 1-Amino-3-
phenylpropan-2-ol (CAS No: 50411-26-2), intended for researchers, scientists, and

professionals in drug development. The information herein is compiled from various safety data

sheets (SDS) to ensure a thorough understanding of the potential hazards and necessary

precautions.

Hazard Identification and Classification
1-Amino-3-phenylpropan-2-ol is a chemical intermediate that requires careful handling due to

its potential health hazards. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a framework for communicating these hazards.

GHS Pictograms:

alt text

alt text

Signal Word: Danger/Warning[1][2]

Hazard Statements:
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The hazard statements for 1-Amino-3-phenylpropan-2-ol can vary, indicating different levels

of severity, potentially due to impurities, different isomers, or varying concentrations. It is crucial

to consult the specific SDS provided by the supplier.

Corrosive Hazards: H314 - Causes severe skin burns and eye damage.[1][3] H318 - Causes

serious eye damage.[1]

Irritant Hazards: H315 - Causes skin irritation.[2] H319 - Causes serious eye irritation.[2]

Acute Toxicity: H302 - Harmful if swallowed.[2] H332 - Harmful if inhaled.[2]

Respiratory Hazards: H335 - May cause respiratory irritation.[2][4]

Quantitative Safety Data
The following table summarizes the key quantitative and qualitative safety data for 1-Amino-3-
phenylpropan-2-ol.
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Parameter Value Reference

GHS Hazard Statements
H302, H314, H315, H318,

H319, H332, H335
[1][2][3]

Precautionary Statements

P260, P261, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P403+P235, P501

[1][5]

First Aid Measures

Eyes: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor. Skin: Take off

immediately all contaminated

clothing. Rinse skin with water

or shower. Inhalation: Remove

person to fresh air and keep

comfortable for breathing.

Ingestion: Rinse mouth. Do

NOT induce vomiting.

[1][3][6]

Fire Fighting Measures

Suitable Extinguishing Media:

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide. Unsuitable

Extinguishing Media: Do not

use a water jet. Hazardous

Combustion Products: Carbon

monoxide (CO), Carbon

dioxide (CO2), Nitrogen oxides

(NOx).

[4][6][7]

Storage Store in a cool, dry, and well-

ventilated place. Keep

[1][6][7][8]
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container tightly closed. Store

locked up. Store under an inert

atmosphere.

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[4][5][6]

Experimental Protocols for Safety Assessment
While specific experimental data for 1-Amino-3-phenylpropan-2-ol is not extensively

published, the following are general methodologies for assessing the types of hazards

identified.

a) Skin Corrosion/Irritation Testing (OECD TG 431 & 439)

Principle: To assess the potential of a substance to cause skin corrosion or irritation.

Methodology (In Vitro):

A reconstructed human epidermis (RhE) model is used.

The test chemical is applied topically to the tissue surface.

After a defined exposure period, the chemical is removed, and the tissue is rinsed.

Cell viability is measured using a colorimetric assay (e.g., MTT assay).

The reduction in cell viability compared to negative controls determines the classification

as corrosive or irritant.

b) Serious Eye Damage/Irritation Testing (OECD TG 492)

Principle: To evaluate the potential of a substance to cause serious eye damage or irritation.

Methodology (In Vitro):

A reconstructed human cornea-like epithelium (RhCE) model is employed.
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The test substance is applied to the epithelial surface.

Following exposure and a post-exposure incubation period, cell viability is determined.

The level of cell viability reduction indicates the potential for eye irritation or serious eye

damage.

c) Acute Oral Toxicity Testing (OECD TG 423)

Principle: To determine the acute oral toxicity of a substance.

Methodology:

A single dose of the substance is administered orally to a group of fasted animals (typically

rodents).

Animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

The procedure is repeated with increasing or decreasing doses to identify a dose that

causes mortality or evident toxicity.

The results are used to classify the substance based on its LD50 (the dose that is lethal to

50% of the test animals).

Visualization of Safety Assessment Workflow
The following diagram illustrates a general workflow for the chemical safety assessment of a

substance like 1-Amino-3-phenylpropan-2-ol.
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Caption: Chemical Safety Assessment Workflow.

Handling and Storage Precautions
Engineering Controls:

Handle the product only in a closed system or provide appropriate exhaust ventilation.[6]

Ensure adequate ventilation, especially in confined areas.[6]

Eyewash stations and safety showers must be close to the workstation location.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[6][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[8] A lab coat and gloves are essential.[7]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6][8]

Handling Procedures:

Do not breathe dust, fume, gas, mist, vapors, or spray.[3][6]

Do not get in eyes, on skin, or on clothing.[6]

Wash face, hands, and any exposed skin thoroughly after handling.[3][6]

Avoid formation of dust and aerosols.[4]

Storage Conditions:

Keep in a dry, cool, and well-ventilated place.[6][7]

Keep the container tightly closed.[1][6][7]

Store in a corrosives area.[6]

Store under an inert atmosphere as the material may be air-sensitive.[6][7]

Store locked up.[1][3][6]

First-Aid Measures
General Advice: Immediate medical attention is required. Show the safety data sheet to the

doctor in attendance.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration.[3][6]
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In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water or shower. Wash off with soap and plenty of water.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[3][6]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person.[3][6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[4][6] A self-contained breathing apparatus should be used to

avoid inhalation of the product.[7]

Environmental Precautions: Do not let the product enter drains.[4]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[3] For small spills, use appropriate tools to put the spilled material into a convenient

waste disposal container. For large spills, use a shovel to put the material into a waste

disposal container.[7]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[7]

Possibility of Hazardous Reactions: None under normal processing.

Conditions to Avoid: Incompatible products, heat, flames, and sparks.[6]

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

[3][6]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2).[3][6][7]
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Toxicological Information
The toxicological properties of 1-Amino-3-phenylpropan-2-ol have not been fully investigated.

[4][8] The available data suggests that it can cause burns or irritation to the skin and eyes and

may be harmful if swallowed or inhaled.

Disposal Considerations
Waste from residues/unused products should be disposed of in accordance with local and

national regulations. Dispose of contents/container to an approved waste disposal plant.[4][5]

[6] Do not empty into drains.[3] Contaminated packaging should be disposed of as unused

product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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